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Compound of Interest

2-Chloro-3-ethyl-7,8-
Compound Name:

dimethylquinoline
CAS No.: 917746-29-3
Cat. No.: B1320161

Get Quote

\ J

CAS Number: 917746-29-3
For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.[1]

This technical guide provides a comprehensive overview of 2-Chloro-3-ethyl-7,8-
dimethylquinoline, a substituted quinoline compound. Due to the limited availability of specific
data for this exact molecule, this guide leverages information on the synthesis, properties, and
biological activities of structurally related quinoline derivatives to provide a predictive and
informative resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

While specific experimental data for 2-Chloro-3-ethyl-7,8-dimethylquinoline is not readily
available in the public domain, we can infer its general properties based on its structure and
data from similar compounds. A summary of key identifiers for this compound is provided in
Table 1.

Table 1: Chemical Identifiers for 2-Chloro-3-ethyl-7,8-dimethylquinoline
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Property Value Source
CAS Number 917746-29-3 [1]

Molecular Formula C13H14CIN Inferred
Molecular Weight 219.71 g/mol Inferred

Note: Molecular formula and weight are calculated based on the chemical structure.

Synthesis and Experimental Protocols

A specific, validated synthesis protocol for 2-Chloro-3-ethyl-7,8-dimethylquinoline is not
published in peer-reviewed literature. However, the synthesis of 2-chloro-3-alkylquinolines is a
well-established area of organic chemistry. Acommon and versatile method for the synthesis of
such compounds is the Vilsmeier-Haack reaction, followed by further modifications.

Proposed Synthetic Pathway

A plausible synthetic route, based on established methodologies for similar quinoline
derivatives, is outlined below. This proposed pathway is for informational purposes and would
require optimization and validation in a laboratory setting.
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Step 1: Vilsmeier-Haack Reaction

Reagent
Vilsmeier Reagent (POCls, DMF;
Reactio [2-Ch|0r0-7,B-d\memy\quinollne—3—carba\dehyda X
3,4-Dimethylacetanilide Reaction

Step 2: Wittig Reaction

Strong Base (e.g., n-BuLi) Ethyltriphenylphosphonium bromide > G-Chloro-:&-(prop-1-en-1-yl)-7,B-dlmelhquulnollne Reat
eaction

Step 3: Reduction

L Catalyst p .
Hz, Pd/C »| 2-Chloro-3-ethyl-7,8-dimethylquinoline

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

e To a stirred solution of 3,4-dimethylacetanilide in dry N,N-dimethylformamide (DMF), add
phosphorus oxychloride (POCIs) dropwise at 0°C.

 After the addition is complete, heat the reaction mixture at 80-90°C for several hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).
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o Upon completion, pour the reaction mixture onto crushed ice and neutralize with a suitable
base (e.g., sodium bicarbonate solution).

e The resulting precipitate, 2-chloro-7,8-dimethylquinoline-3-carbaldehyde, is collected by
filtration, washed with water, and dried.

» Purify the crude product by recrystallization or column chromatography.
Step 2: Synthesis of 2-Chloro-3-(prop-1-en-1-yl)-7,8-dimethylquinoline

o Prepare the Wittig reagent by treating ethyltriphenylphosphonium bromide with a strong
base, such as n-butyllithium, in an anhydrous aprotic solvent (e.g., THF) under an inert
atmosphere.

e Add a solution of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde in the same solvent to the
ylide solution at low temperature.

» Allow the reaction mixture to warm to room temperature and stir until the starting material is
consumed (monitored by TLC).

e Quench the reaction with water and extract the product with an organic solvent (e.qg., ethyl
acetate).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the resulting 2-chloro-3-(prop-1-en-1-yl)-7,8-dimethylquinoline by column
chromatography.

Step 3: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

e Dissolve 2-chloro-3-(prop-1-en-1-yl)-7,8-dimethylquinoline in a suitable solvent, such as
ethanol or ethyl acetate.

e Add a catalytic amount of palladium on activated carbon (Pd/C).

o Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation
apparatus) and stir vigorously at room temperature.
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Monitor the reaction by TLC until the double bond is fully reduced.

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Evaporate the solvent to yield the final product, 2-chloro-3-ethyl-7,8-dimethylquinoline.

Further purification can be achieved by column chromatography if necessary.

Potential Biological Activities and Signaling
Pathways

While no specific biological data has been reported for 2-Chloro-3-ethyl-7,8-
dimethylquinoline, the quinoline scaffold is a well-known pharmacophore present in a wide
range of biologically active compounds.[2][3] Substituted quinolines have been reported to
exhibit a variety of activities, including anticancer, antimicrobial, anti-inflammatory, and
antimalarial properties.[2][4][5][6]

Anticancer Potential

Many quinoline derivatives have demonstrated potent anticancer activities.[3][4] The
mechanism of action often involves the inhibition of key signaling pathways crucial for cancer
cell proliferation, survival, and metastasis.
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Potential Anticancer Mechanisms of Substituted Quinolines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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